Cas no 1448075-49-7 (4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide)

• Product Name: 4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide
• CAS No: 1448075-49-7
• MF: C₂₀H₂₄ClN₃O₃
• MW: 389.875864028931
• CID: 5403655
• Update Time: 2025-05-26

4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloropyridin-2-yl)oxy-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide
• 4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide

• Inchi： 1S/C20H24ClN3O3/c1-26-17-5-2-15(3-6-17)8-11-22-20(25)24-12-9-18(10-13-24)27-19-7-4-16(21)14-23-19/h2-7,14,18H,8-13H2,1H3,(H,22,25)
• InChI Key： DTPZLVYEJQPFAK-UHFFFAOYSA-N
• SMILES： N1(C(NCCC2=CC=C(OC)C=C2)=O)CCC(OC2=NC=C(Cl)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide

Introduction to 4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide (CAS No. 1448075-49-7)

4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1448075-49-7, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The presence of multiple functional groups, including a piperidine core and an amide moiety, makes this compound a versatile scaffold for designing novel therapeutic agents.

The chemical structure of 4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide features a 5-chloropyridin-2-yl group attached to an oxygen atom, which is further linked to a piperidine ring. This arrangement creates a potential site for interaction with biological targets, making it an attractive candidate for drug discovery. Additionally, the amide group at the N-position and the 4-methoxyphenyl ethyl side chain contribute to the compound's overall complexity and may play a crucial role in its pharmacological effects.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The piperidine core is a well-known pharmacophore in many psychotropic drugs, and its presence in this compound suggests potential activity in central nervous system (CNS) disorders. Furthermore, the amide functionality is often associated with analgesic and anti-inflammatory properties, which could make this compound valuable in the treatment of various conditions.

Recent studies have highlighted the importance of optimizing molecular structures to enhance binding affinity and selectivity towards specific biological targets. The combination of a 5-chloropyridin-2-yl group and a 4-methoxyphenyl ethyl side chain in 4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide may contribute to its ability to interact with proteins such as transporters and receptors involved in neurotransmitter signaling. This interaction could lead to modulatory effects on pathways relevant to mood regulation, pain perception, and cognitive function.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the amide group necessitates the use of coupling reagents such as carbodiimides or acyl chlorides, while the attachment of the phenyl ring may involve palladium-catalyzed cross-coupling reactions. These synthetic strategies are well-established in the pharmaceutical industry and have been successfully applied to numerous complex molecules.

Evaluation of the pharmacokinetic properties of 4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide is essential for determining its potential as a drug candidate. Factors such as solubility, stability, bioavailability, and metabolic clearance need to be carefully assessed through in vitro and in vivo studies. These studies will provide critical insights into how the compound behaves within biological systems and whether it can reach therapeutic levels at achievable doses.

The potential therapeutic applications of this compound are broad and span several areas of medicine. Given its structural features, it may exhibit activity against neurological disorders such as depression, anxiety, and Parkinson's disease. Additionally, its ability to interact with various biological targets suggests that it could be useful in treating inflammatory conditions or even cancer by modulating key signaling pathways.

In conclusion, 4-[(5-chloropyridin-2-yl)oxy]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide (CAS No. 1448075-49-7) represents a promising lead compound for further pharmaceutical development. Its unique chemical structure and potential biological activities make it an attractive candidate for designing novel therapeutic agents targeting various diseases. Continued research into its pharmacological properties will be crucial for unlocking its full therapeutic potential.